Cas no 1567666-59-4 ((1R)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (1R)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1567666-59-4
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD31667949
• CID: 4606693
• PubChem ID: 97294434
• Update Time: 2024-03-01

(1R)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-fluoro-α-methyl-5-(trifluoromethyl)-, (αR)-
• (1R)-1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-ol
• (1R)-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-ol

• MDL： MFCD31667949
• Inchi： 1S/C9H8F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-5,14H,1H3/t5-/m1/s1
• InChI Key： XODJGUXJHGDPTL-RXMQYKEDSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)[C@@H](C)O

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų